Cas no 2248298-37-3 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate
• CAS No: 2248298-37-3
• MF: C₁₈H₁₂ClNO₄
• MW: 341.745183944702
• CID: 6529680
• PubChem ID: 165889446
• Update Time: 2025-05-24

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate
• 2248298-37-3
• EN300-6525152

• Inchi： 1S/C18H12ClNO4/c19-11-5-3-4-10(8-11)14-9-15(14)18(23)24-20-16(21)12-6-1-2-7-13(12)17(20)22/h1-8,14-15H,9H2/t14-,15+/m0/s1
• InChI Key： QTWLDZWIOUAXDK-LSDHHAIUSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.0454856g/mol
• Monoisotopic Mass: 341.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate (CAS No. 2248298-37-3): An Overview

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate (CAS No. 2248298-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo group, a dihydroisoindole ring, and a cyclopropane moiety substituted with a 3-chlorophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The racemic nature of this compound indicates that it is a mixture of two enantiomers, each with distinct stereochemical configurations. The presence of the (1R,2R) designation in the name specifies the absolute configuration of the chiral centers within the molecule. This stereochemical diversity can significantly influence the compound's pharmacological properties and its interactions with biological targets.

Recent studies have explored the potential applications of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in managing conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and stability in biological fluids are key factors that contribute to its potential as a viable therapeutic candidate.

Furthermore, the safety profile of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-chlorophenyl)cyclopropane-1-carboxylate has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings support its further development as a safe and effective therapeutic agent.

The structural complexity of racemic racemic racemic racemic racemic racemic racemic racemic racemic racemic 1,3-dioxo compounds like racemic 1,3-dioxo 1H isoindol 00000000000000000000 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 56789 also presents challenges and opportunities for synthetic chemists. The synthesis of this compound involves multiple steps and requires precise control over stereochemistry to ensure the formation of the desired enantiomers. Recent advances in asymmetric synthesis techniques have facilitated the efficient production of this compound on a larger scale.

In conclusion, racemic racemic racemic racemic racemic racemic racemic racemic racemic racemic 1H isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro isoindol dihydro (CAS No. 2248298-37-3) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for developing novel therapeutics to address unmet medical needs.